Cas no 387358-51-2 (2-Fluoro-5-(methylsulfonyl)aniline)

• Product Name: 2-Fluoro-5-(methylsulfonyl)aniline
• CAS No: 387358-51-2
• MF: C₇H₈FNO₂S
• MW: 189.207324028015
• MDL: MFCD01941314
• CID: 298745
• PubChem ID: 2774637
• Update Time: 2025-06-13

2-Fluoro-5-(methylsulfonyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-fluoro-5-(methylsulfonyl)-
• 2-Fluoro-5-(methylsulfonyl)aniline
• 2-fluoro-5-(methylsulfonyl)benzenamine
• 2-FLUORO-5-(METHYLSULPHONYL)ANILINE
• 2-fluoro-5-(methylsulfonyl)benzoic acid
• 2-fluoro-5-methanesulfonyl-benzoic acid
• 2-fluoro-5-methanesulfonyl-phenylamine
• 2-Fluoro-5-methylsulfonylaniline
• 2-fluoro-5-methylsulfonylphenylamine
• CS-0371093
• 2-AMINO-BETA-L-ARABINOFURANO[1,2:4,5]OXAZOLINE
• 387358-51-2
• DTXSID00960135
• NUBPBOIRQMDMNG-UHFFFAOYSA-N
• 2-fluoro-5-methanesulfonylphenylamine
• FT-0644563
• EN300-12903
• SCHEMBL1371008
• 2-Fluoro-5-(methanesulfonyl)aniline
• 2-Fluoro-5-(methylsulfonyl)aniline, AldrichCPR
• Z119990456
• 2-fluoro-5-methylsulphonylaniline
• PS-8410
• MFCD01941314
• AKOS000117901
• 2-fluoro-5-methanesulfonylaniline
• A873784
• DB-049324
• 3-Amino-4-fluorophenyl methyl sulphone

• MDL： MFCD01941314
• Inchi： 1S/C7H8FNO2S/c1-12(10,11)5-2-3-6(8)7(9)4-5/h2-4H,9H2,1H3
• InChI Key： NUBPBOIRQMDMNG-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=C(C=1)N)F)(=O)=O

Computed Properties

• Exact Mass: 189.02600
• Monoisotopic Mass: 189.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 68.5A^2

Experimental Properties

• Density: 1.374
• Boiling Point: 376.4°C at 760 mmHg
• Flash Point: 181.5°C
• Refractive Index: 1.55
• PSA: 68.54000
• LogP: 2.47340

Additional information on 2-Fluoro-5-(methylsulfonyl)aniline

Comprehensive Overview of 2-Fluoro-5-(methylsulfonyl)aniline (CAS No. 387358-51-2): Properties, Applications, and Industry Insights

2-Fluoro-5-(methylsulfonyl)aniline (CAS No. 387358-51-2) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This fluorinated aniline derivative incorporates both a methylsulfonyl group and a fluoro substituent, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula C₇H₈FNO₂S and precise chemical structure have sparked interest in drug discovery pipelines, particularly for targeted therapies.

Recent studies highlight the compound's role in developing kinase inhibitors, a hot topic in oncology research. The methylsulfonyl moiety enhances binding affinity to enzyme active sites, while the fluoro group improves metabolic stability—a critical factor addressed in 2023 medicinal chemistry publications. Researchers are exploring its potential in cancer immunotherapy adjuvants, aligning with growing interest in combination therapies and precision medicine approaches.

From a synthetic chemistry perspective, 387358-51-2 demonstrates remarkable reactivity in cross-coupling reactions, particularly in Buchwald-Hartwig aminations. This property makes it valuable for constructing complex heterocyclic scaffolds frequently searched in AI-driven drug design platforms. The compound's crystallographic data (recently deposited in the Cambridge Structural Database) reveals interesting molecular packing patterns that influence solubility—a key parameter in formulation optimization queries.

Environmental and regulatory aspects of 2-Fluoro-5-(methylsulfonyl)aniline comply with REACH guidelines, with biodegradation studies showing moderate persistence under aerobic conditions. This aligns with industry focus on green chemistry metrics, a trending search term in process chemistry forums. Analytical methods like HPLC-MS (high-performance liquid chromatography-mass spectrometry) are commonly employed for purity verification, addressing quality concerns in GMP manufacturing discussions.

The compound's thermal stability (decomposition point >200°C) makes it suitable for high-temperature reactions—a feature frequently queried in flow chemistry applications. Patent analysis reveals growing IP activity around 387358-51-2 derivatives, particularly in bioconjugation techniques for antibody-drug conjugates (ADCs), reflecting the 2024 pharmaceutical trends toward targeted delivery systems.

Supply chain data indicates increasing demand for custom synthesis of this intermediate, with contract research organizations (CROs) offering multigram-scale production services. This responds to market needs for lead optimization compounds, as evidenced by search volume spikes for building block availability in medicinal chemistry portals. Storage recommendations emphasize protection from photo degradation, a practical consideration for laboratory handling protocols.

Emerging applications include its use as a fluorescence quencher in proteomics research, capitalizing on the electron-withdrawing properties of the sulfonyl group. This aligns with 2023 proteomics market growth projections and frequent searches for small molecule probes. Computational studies using DFT calculations (density functional theory) predict interesting charge distribution patterns that may explain its biological activity profiles.

Quality control specifications typically require ≥98% purity by NMR analysis, with particular attention to regioisomeric impurities—a common query in analytical method development circles. The compound's logP value (measured at 1.82) positions it favorably within Lipinski's rule of five parameters, explaining its popularity in oral drug candidate screening programs.

Recent advancements in continuous flow synthesis have improved the production efficiency of 2-Fluoro-5-(methylsulfonyl)aniline, addressing process intensification needs frequently discussed in chemical engineering literature. Its X-ray powder diffraction pattern has been characterized to support polymorph screening studies—an area of growing interest in solid-state chemistry research.

In agrochemical applications, the compound serves as a precursor for herbicide safeners, leveraging its ability to modulate plant metabolism enzymes. This connects to sustainable agriculture trends and searches for crop protection solutions with reduced environmental impact. The European Chemicals Agency (ECHA) registration dossier provides comprehensive ecotoxicological data supporting its responsible use.

Spectroscopic characterization includes detailed FT-IR bands at 1345 cm^-1 (S=O stretch) and 1H NMR signals (δ 6.8-7.2 ppm aromatic region), frequently referenced in spectral interpretation guides. These analytical fingerprints facilitate structure elucidation workflows—a common challenge noted in organic synthesis troubleshooting forums.

Market analysts project steady growth for fluorinated building blocks like 387358-51-2, driven by expanding drug discovery pipelines and material science applications. The compound's structure-activity relationship (SAR) potential continues to attract research funding, particularly in fragment-based drug design—a hot topic in 2024 grant proposals.